4-Iodo-1-[1,1,2-trifluoro-2-(trifluoromethoxy)ethyl]pyrazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“4-Iodo-1-[1,1,2-trifluoro-2-(trifluoromethoxy)ethyl]pyrazole” is a chemical compound with the CAS Number: 2375261-56-4 . It has a molecular weight of 360 and its IUPAC name is 4-iodo-1-(1,1,2-trifluoro-2-(trifluoromethoxy)ethyl)-1H-pyrazole .
Synthesis Analysis
The synthesis of this compound can be achieved by the etherification of trifluoromethoxytrifluoroethylene and 2-chloro-4-aminophenol . Another method involves the addition reaction of various azoles to perfluoromethyl vinyl ether .Molecular Structure Analysis
The InChI code for this compound is 1S/C6H3F6IN2O/c7-4(16-6(10,11)12)5(8,9)15-2-3(13)1-14-15/h1-2,4H . This code provides a unique identifier for the molecular structure of the compound.Physical and Chemical Properties Analysis
This compound is a liquid at room temperature . The storage temperature is 4 degrees Celsius .Scientific Research Applications
Synthesis of Pyrazole Derivatives
4-Iodo-1-[1,1,2-trifluoro-2-(trifluoromethoxy)ethyl]pyrazole is a valuable building block in the synthesis of various pyrazole derivatives. Guillou et al. (2011) have demonstrated the preparation of an array of 4- and 5-iodinated pyrazole derivatives, including 4-iodo-3-trifluoromethylpyrazole. These compounds have significant applications in CropScience and oncology, highlighting the importance of such iodinated pyrazole derivatives in developing new chemical entities featuring a pyrazole nucleus (Guillou et al., 2011).
Catalysis and Chemical Synthesis
The pyrazole compound under consideration is also instrumental in catalysis and chemical synthesis. For instance, Patel et al. (1991) reported the synthesis of 1H-Pyrazoles through the reaction of [hydroxy(tosyloxy)iodo]benzene with ethyl 2,3-dioxobutanoate-2-arylhydrazones, showcasing the utility of pyrazole derivatives in organic synthesis (Patel et al., 1991).
Novel Pyrazole Synthesis
Prabakaran et al. (2012) explored the synthesis of pyrazole-4-carboxylates using indium bromide catalyst. This method, involving ultrasonic irradiation, exemplifies the innovative approaches in synthesizing pyrazole derivatives, potentially including the specified 4-iodo pyrazole (Prabakaran et al., 2012).
Application in Organic Chemistry
In the context of organic chemistry, the use of pyrazole derivatives, including this compound, is widespread. Sridhar et al. (2005) demonstrated the synthesis of 4-pyrazolyl 1,4-dihydropyridines using a 3,4,5-trifluorobenzeneboronic acid catalyst. This showcases the application of pyrazole derivatives in the development of new organic compounds (Sridhar & Perumal, 2005).
Biological Evaluation
Donohue et al. (2002) prepared a library of pyrazole-4-carboxamides, which included variations of the 4-iodo pyrazole, for biological evaluation. Their research indicates the potential biological and medicinal applications of these compounds (Donohue et al., 2002).
Catalytic Applications
Yuan Han et al. (2007) studied pyrazole-derived carbene ligands in Palladium(II) complexes, indicating the role of such compounds in catalytic processes like the Suzuki−Miyaura coupling (Han, Huynh, & Tan, 2007).
Safety and Hazards
The compound is classified under the GHS07 hazard class . It has hazard statements H315, H319, H335, indicating that it causes skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, wearing protective gloves/clothing/eye protection/face protection, and following specific procedures in case of skin contact or if inhaled .
Properties
IUPAC Name |
4-iodo-1-[1,1,2-trifluoro-2-(trifluoromethoxy)ethyl]pyrazole |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3F6IN2O/c7-4(16-6(10,11)12)5(8,9)15-2-3(13)1-14-15/h1-2,4H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LGIFDWPHDHRFKP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NN1C(C(OC(F)(F)F)F)(F)F)I |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3F6IN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.00 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.